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Compound of Interest

Compound Name: AC 264613

CAS No.: 1050501-60-4

Cat. No.: B8061724

Get Quote

Lead Application Scientist's Guidance Note: Our internal review identified a common point of

confusion between two similarly named compounds: AC-262536, a selective androgen receptor

modulator (SARM), and AC 264613, a protease-activated receptor 2 (PAR2) agonist. Due to its

prevalence in metabolic and muscle-wasting research, this guide will primarily focus on the

stability of AC-262536. However, to ensure comprehensive support, we have included a

dedicated section addressing the stability of AC 264613. Please verify the CAS number of your

compound to ensure you are consulting the correct section.

AC-262536 (Accadrine): CAS 870888-46-3[1][2][3][4]

AC 264613: CAS 1051487-82-1[5][6]

Frequently Asked Questions (FAQs): Stability of AC-
262536
This section addresses the storage and handling of the SARM, AC-262536.
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Q1: What are the recommended storage conditions and
stability for AC-262536 solutions at -20°C?
The stability of AC-262536 in solution is highly dependent on the solvent, storage temperature,

and handling practices. Vendor datasheets provide slightly different recommendations,

suggesting that the effective stability window can be narrow.

In a DMSO solution, the consensus for storage at -20°C is approximately 1 month.[1][7][8]

For longer-term storage of up to 6 months, -80°C is strongly recommended.[1][7]

One supplier notes that solutions are generally unstable and should be prepared fresh.[3]

This conservative advice highlights the importance of proper handling to maximize the

usable life of your stock solutions.

The powdered (lyophilized) form of AC-262536 is significantly more stable, with a shelf life of

at least 3 years at -20°C.[1][3][4]

Data Summary Table: AC-262536 Storage Stability

Compound
Form

Solvent
Storage
Temperature

Reported
Stability
Duration

Source /
Vendor

In Solution DMSO -20°C 1 Month

MedChemExpres

s[1][7], Adooq

Bioscience[8]

In Solution DMSO -80°C 6 Months
MedChemExpres

s[1][7]

In Solution Not Specified Not Specified
"Unstable,

prepare fresh"

Selleck

Chemicals[3]

Powder N/A -20°C ≥ 3-4 Years

Cayman

Chemical[4],

Adooq[8],

Selleck[3]
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Q2: Why is Dimethyl Sulfoxide (DMSO) the
recommended solvent for creating stock solutions?
DMSO is the solvent of choice for AC-262536 for several critical reasons rooted in its chemical

properties:

Solubilizing Power: AC-262536 is a complex organic molecule with poor aqueous solubility.

DMSO is a highly polar aprotic solvent capable of dissolving such compounds effectively,

with reported solubilities up to 50 mg/mL.[1]

Cryoprotectant Properties: DMSO prevents the formation of ice crystals at freezing

temperatures, which can damage the structure of the solute molecule and cause it to

precipitate out of solution upon thawing.

Chemical Stability: DMSO is chemically inert under a wide range of conditions and is stable

up to 100°C, ensuring it does not react with the dissolved compound during storage or

preparation.[9]

Expert Insight: It is imperative to use anhydrous (water-free) DMSO. DMSO is highly

hygroscopic (readily absorbs water from the air). The presence of water can facilitate the

hydrolysis of sensitive compounds like AC-262536, leading to degradation and a loss of

biological activity over time.

Q3: What is the best-practice protocol for preparing and
storing an AC-262536 stock solution?
Following a strict protocol is essential to prevent contamination, degradation, and concentration

errors. This self-validating system ensures that if issues arise, you can confidently rule out

improper stock preparation.

Experimental Protocol: Stock Solution Preparation

Equilibration: Before opening, allow the vial of powdered AC-262536 to sit at room

temperature for 15-20 minutes. This prevents atmospheric water from condensing on the

cold powder.
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Solvent Addition: Using a calibrated pipette, add the required volume of anhydrous DMSO to

the vial to achieve your target concentration (e.g., 10 mM or 20 mM).

Dissolution: Cap the vial tightly and vortex thoroughly for 1-2 minutes. Gentle warming (to

30-40°C) or sonication can be used to aid dissolution if precipitation is observed.[7] Ensure

the solution is completely clear.

Aliquoting (Critical Step): Dispense the stock solution into single-use, low-binding

polypropylene microcentrifuge tubes. The volume of each aliquot should be sufficient for one

experiment.

Storage: Immediately place the aliquots in a labeled storage box at -80°C for long-term

storage (up to 6 months) or -20°C for short-term use (up to 1 month).[1][7]

Documentation: Record the compound name, concentration, date of preparation, and solvent

on the storage box.

Causality Explained: The most critical step is aliquoting. Repeated freeze-thaw cycles are a

primary cause of compound degradation and precipitation. By creating single-use aliquots, you

ensure the main stock is not temperature-cycled, preserving its integrity for the recommended

storage period.

Q4: My experiments are showing inconsistent or
weaker-than-expected results. How can I troubleshoot
and validate the integrity of my stored AC-262536
solution?
If you suspect your compound has degraded, a systematic approach can help identify the

issue. The following workflow provides a self-validating method to test the bioactivity of your

stored solution.
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Inconsistent or Weak Experimental Results

Step 1: Review Handling Protocol
- Was the solution aliquoted?

- How many freeze-thaw cycles?
- Was anhydrous DMSO used?

Step 2: Assess Solution Age
- How old is the aliquot?

- Compare age to vendor stability data (see table).

Is degradation plausible?

Step 3: Perform Solution Integrity Validation

 Yes / Uncertain 

Conclusion: Determine if stock is viable or needs to be discarded.

 No 

Option A: Functional Bioassay
(Recommended)

Compare stored aliquot vs. freshly
prepared solution in a known assay.

Option B: Analytical Chemistry
(If available)

Use HPLC or LC-MS to check for
degradation peaks and purity.

Click to download full resolution via product page

Caption: Decision workflow for troubleshooting AC-262536 solution stability.
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Protocol: Functional Bioassay Validation This protocol provides a direct, functional test of your

stored compound's activity.

Prepare Fresh Solution: Create a new, fresh solution of AC-262536 from powder, following

the best-practice protocol described above. This will serve as your positive control.

Select Assay: Use a robust and reproducible in vitro assay where AC-262536 has a known

effect. A good example is an assay measuring the suppression of luteinizing hormone (LH) in

relevant cells or a luciferase reporter assay driven by an androgen response element.[7][10]

Run Comparison: Set up parallel experiments. In one set of wells/plates, use your stored

aliquot. In the other set, use the freshly prepared solution. Run a full dose-response curve for

both.

Analyze Data: Compare the EC50 values and the maximal effect (Emax) from the two dose-

response curves. If the stored solution shows a significant rightward shift in the curve (higher

EC50) or a reduced Emax compared to the fresh solution, it indicates degradation and loss

of potency.

Technical Data: Stability of AC 264613 (PAR2
Agonist)
This section addresses the storage and handling of the PAR2 agonist, AC 264613 (CAS

1051487-82-1).

Q1: What are the recommended storage conditions for
AC 264613 solutions?
Data for AC 264613 indicates a different stability profile compared to AC-262536.

Solvent: DMSO is the recommended solvent, with a maximum solubility of around 40 mg/mL

(100 mM).

Storage in DMSO:

-80°C: Stable for up to 6 months.[5]
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-20°C: Stability is significantly reduced. One vendor suggests a maximum of 1 month.[11]

4°C: Stability is very short, limited to approximately 2 weeks.[5]

Powder Form: The solid compound is stable for at least 2 years when stored at -20°C.[5]

Key Takeaway: For AC 264613, storage at -80°C is strongly preferred over -20°C to ensure

long-term stability in a DMSO stock solution. The same best practices for stock preparation,

including using anhydrous DMSO and aliquoting to avoid freeze-thaw cycles, should be strictly

followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.adooq.com/ac-264613.html
https://www.dcchemicals.com/product_show-AC264613.html
https://www.dcchemicals.com/product_show-AC264613.html
https://www.benchchem.com/product/b8061724/docs?utm_src=pdf-body#technical-support-center-ac-262536-ac-264613
https://pubmed.ncbi.nlm.nih.gov/32944988/
https://peptides.co.uk/sarm-ac-262-536/
https://umbrellalabs.is/shop/sarms/sarm-capsule/ac-262536-accadrine-sarm-powder-capsule/
https://www.researchgate.net/publication/23114995_Pharmacological_characterization_of_AC-262536_a_novel_selective_androgen_receptor_modulator
https://en.wikipedia.org/wiki/AC-262,536
https://pubmed.ncbi.nlm.nih.gov/18164613/
https://www.benchchem.com/product/b8061724/docs?utm_src=pdf-body#technical-support-center-ac-262536-ac-264613
https://www.dc-chemicals.com/AC-264613.html
https://www.adooq.com/ac-262536.html
https://www.adooq.com/ac-264613.html
https://www.benchchem.com/product/b8061724?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8061724?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. file.medchemexpress.com [file.medchemexpress.com]

2. AC-262536 ≥95% (HPLC) | Sigma-Aldrich [sigmaaldrich.com]

3. selleckchem.com [selleckchem.com]

4. caymanchem.com [caymanchem.com]

5. AC 264613|AC264613|PAR2 agonist [dcchemicals.com]

6. file.medchemexpress.com [file.medchemexpress.com]

7. medchemexpress.com [medchemexpress.com]

8. adooq.com [adooq.com]

9. sigmaaldrich.com [sigmaaldrich.com]

10. Pharmacological characterization of AC-262536, a novel selective androgen receptor
modulator - PubMed [pubmed.ncbi.nlm.nih.gov]

11. adooq.com [adooq.com]

To cite this document: BenchChem. [Technical Support Center: AC-262536 & AC 264613].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8061724/docs#technical-support-center-ac-262536-
ac-264613]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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